Cas no 904832-19-5 (2-methoxy-5-methyl-N-{3-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide)

• Product Name: 2-methoxy-5-methyl-N-{3-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• CAS No: 904832-19-5
• MF: C₂₄H₂₈N₄O₃S
• MW: 452.569124221802
• CID: 5765246
• PubChem ID: 16029033
• Update Time: 2025-05-27

2-methoxy-5-methyl-N-{3-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 904832-19-5
• 2-methoxy-5-methyl-N-{3-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide
• AKOS002067139
• F2588-0066
• 2-methoxy-5-methyl-N-(3-(6-(4-methylpiperidin-1-yl)pyridazin-3-yl)phenyl)benzenesulfonamide
• 2-methoxy-5-methyl-N-[3-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]phenyl]benzenesulfonamide
• NCGC00132310-01
• G620-0131
• HMS1892M06
• CHEMBL1518684
• Benzenesulfonamide, 2-methoxy-5-methyl-N-[3-[6-(4-methyl-1-piperidinyl)-3-pyridazinyl]phenyl]-
• 2-methoxy-5-methyl-N-{3-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

• Inchi： 1S/C24H28N4O3S/c1-17-11-13-28(14-12-17)24-10-8-21(25-26-24)19-5-4-6-20(16-19)27-32(29,30)23-15-18(2)7-9-22(23)31-3/h4-10,15-17,27H,11-14H2,1-3H3
• InChI Key： HWNWRORVFGRNPX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1OC)(NC1=CC=CC(=C1)C1=CC=C(N=N1)N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 452.18821194g/mol
• Monoisotopic Mass: 452.18821194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 696.0±65.0 °C(Predicted)
• pka: 7.89±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-methoxy-5-methyl-N-{3-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

Recent Advances in the Study of 2-methoxy-5-methyl-N-{3-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide (CAS: 904832-19-5)

The compound 2-methoxy-5-methyl-N-{3-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide (CAS: 904832-19-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

One of the key areas of research has been the compound's interaction with protein targets involved in inflammatory and oncogenic pathways. Structural analysis reveals that the presence of the 4-methylpiperidin-1-yl and pyridazin-3-yl moieties enhances its binding affinity to specific enzymes and receptors. Computational docking studies have further supported these findings, highlighting the compound's potential as a selective inhibitor.

In vitro and in vivo studies have demonstrated that 2-methoxy-5-methyl-N-{3-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide exhibits notable anti-inflammatory and anti-proliferative effects. For instance, in a recent study published in the Journal of Medicinal Chemistry, the compound was shown to significantly reduce cytokine production in macrophages and inhibit tumor growth in xenograft models. These findings suggest its potential utility in treating chronic inflammatory diseases and certain types of cancer.

Pharmacokinetic evaluations have also been conducted to assess the compound's bioavailability and metabolic stability. Results indicate that it has favorable absorption and distribution profiles, with moderate plasma protein binding and minimal hepatic clearance. These properties make it a viable candidate for further drug development, though additional optimization may be required to enhance its metabolic stability and reduce potential off-target effects.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as dose-dependent toxicity and long-term safety profiles need to be addressed in future studies. Nevertheless, the compound's unique chemical structure and biological activity make it a valuable subject for ongoing research in the field of chemical biology and drug discovery.

In conclusion, 2-methoxy-5-methyl-N-{3-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide (CAS: 904832-19-5) represents a promising therapeutic agent with diverse biological activities. Continued research efforts are essential to fully elucidate its potential and overcome existing challenges in its development. The integration of advanced computational, biochemical, and pharmacological approaches will be critical in advancing this compound toward clinical applications.